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For researchers, scientists, and drug development professionals engaged in the critical task of
mycotoxin analysis, the emergence of "masked" mycotoxins presents a significant analytical
hurdle. These modified forms of mycotoxins, altered by plant metabolism, can evade standard
detection methods, leading to an underestimation of contamination and potential risks to
human and animal health. Proficiency testing (PT) schemes are indispensable tools for
laboratories to validate their analytical methods, ensure accuracy, and demonstrate
competence in detecting these hidden threats.

This guide provides a comparative overview of available proficiency testing programs for
masked mycotoxin analysis, supported by experimental data and detailed methodologies.

The Hidden Threat: Understanding Masked
Mycotoxins

Masked mycotoxins are derivatives of parent mycotoxins that have been chemically modified
by plant enzymes, often through glucosylation. This alteration in chemical structure can change
their polarity and other physicochemical properties, making them difficult to detect using
conventional analytical techniques designed for their parent compounds. However, these
masked forms can be hydrolyzed back to their toxic parent forms in the digestive tract of
humans and animals, posing a significant health risk.

The accurate detection and quantification of masked mycotoxins are, therefore, crucial for a
comprehensive risk assessment of food and feed safety. Proficiency testing provides an
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external and objective evaluation of a laboratory's ability to perform these complex analyses
accurately.

Comparison of Proficiency Testing Schemes for
Masked Mycotoxin Analysis

Several organizations offer proficiency testing schemes that include masked mycotoxins. This
section compares some of the prominent providers and the specifics of their programs.
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Proficiency Test
Provider

Masked
Mycotoxins
Included

Matrices

Frequency/Schedul
e

BIPEA

Deoxynivalenol-3-
glucoside (DON-3G),
3-acetyl-DON, 15-
acetyl-DON,
Nivalenol, T-2 and HT-
2 toxins, Zearalenone,
Fumonisins, Emerging
mycotoxins (e.g.,
Beauvericin,
Enniatins)[1][2]

Cereals, Baby Food[2]
[3]

Multiple rounds per

year.[3]

Fapas®

Deoxynivalenol-3-
glucoside (DON-3G)

[4]

Animal Feed[4]

Refer to the Fapas®

programme schedule.

[5]

TestQual

Multi-mycotoxin
schemes available
(specific masked
mycotoxins not always
listed in general

information)[6]

Spices, Cereal Flour,
Paprika[6][7]

Single round on a
specified date.[8]

NMISA

Multi-mycotoxin
schemes available
(specific masked
mycotoxins not always
listed in general
information)[9][10]

Maize, Cassava,
Almonds, Apple Juice,
Coffee, Feed,
Wheat[9][10][11][12]

Various schemes
throughout the year.
[10]

Note: The inclusion of specific masked mycotoxins in the proficiency tests from TestQual and

NMISA may vary between rounds. Participants are advised to consult the specific protocol for

each proficiency test.[6][8][9]
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Performance in Masked Mycotoxin Analysis:
Insights from Interlaboratory Studies

Interlaboratory studies provide valuable data on the performance of different laboratories and
analytical methods in the detection of masked mycotoxins.

One such study involving nine laboratories worldwide tested for 24 regulated and non-
regulated mycotoxins, including the masked mycotoxin deoxynivalenol-3-glucoside (D3G). The
performance of each participant was evaluated using a z-score, with a satisfactory range of +2.
The study reported an overall success rate of 70% for all tested compounds, with equal
performance for both regulated and emerging mycotoxins.[13] This indicates that while
specialized expertise is required, accurate analysis of masked mycotoxins is achievable.

The primary analytical techniqgue employed by the participating laboratories in this study was
Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[13]

Experimental Protocols for Masked Mycotoxin
Analysis

The following provides a generalized experimental workflow for the analysis of masked
mycotoxins using LC-MS/MS, based on common practices in the field. Specific protocols are
provided to participants by the PT scheme organizers.

Sample Preparation

o Extraction: A representative sample of the matrix is homogenized. The mycotoxins, including
their masked forms, are then extracted using a suitable solvent mixture, typically a
combination of acetonitrile and water with a small percentage of acid (e.g., formic acid) to
improve the extraction efficiency of more polar compounds.[14][15]

o Clean-up: The crude extract is often subjected to a clean-up step to remove matrix
components that could interfere with the analysis. This can be achieved using solid-phase
extraction (SPE) cartridges or immunoaffinity columns (IACs). However, for multi-mycotoxin
methods, a simple dilution of the extract ("dilute and shoot") is also common to minimize the
loss of a broad range of analytes.
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LC-MS/MS Analysis

o Chromatographic Separation: The cleaned-up extract is injected into a liquid chromatograph.
The separation of the different mycotoxins is typically achieved using a C18 reversed-phase
column with a gradient elution program using a mobile phase consisting of water and an
organic solvent (e.g., methanol or acetonitrile), both often containing additives like formic
acid or ammonium formate to improve chromatographic peak shape and ionization efficiency.

e Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass
spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, which
provides high selectivity and sensitivity for the detection and quantification of the target
analytes. For each mycotoxin, specific precursor and product ion transitions are monitored.

Visualizing the Workflow and Key Relationships

To better understand the processes involved in proficiency testing for masked mycotoxin
analysis, the following diagrams, created using the DOT language, illustrate the key workflows
and relationships.
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Figure 1: General workflow of a proficiency testing scheme.
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Figure 2: Formation and analytical challenge of masked mycotoxins.

Conclusion

The analysis of masked mycotoxins is a complex but essential task for ensuring the safety of
our food and feed supplies. Proficiency testing schemes provide a vital framework for
laboratories to validate their methods, benchmark their performance, and ultimately, contribute
to a more accurate understanding of mycotoxin contamination. By patrticipating in these
programs and employing robust analytical techniques such as LC-MS/MS, researchers and
scientists can confidently tackle the challenge of detecting these hidden contaminants.
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Continuous improvement and participation in PT schemes are paramount for any laboratory
committed to excellence in mycotoxin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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